1,3,5-trimethyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1,3,5-trimethyl-N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C16H21N5O2S2/c1-11-16(12(2)21(4)19-11)25(22,23)18-8-7-14-5-6-15(24-14)13-9-17-20(3)10-13/h5-6,9-10,18H,7-8H2,1-4H3
• InChI Key: VHTDMSJWIXRKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)NCCC2=CC=C(S2)C3=CN(N=C3)C
• Molecular Formula: C16H21N5O2S2
• Molecular Weight: 379.5 g/mol

Description

The compound “1,3,5-trimethyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-1H-pyrazole-4-sulfonamide” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a thiophene ring, which is a five-membered ring with one sulfur atom. The presence of these heterocyclic rings suggests that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It contains a pyrazole ring and a thiophene ring, both of which are aromatic and contribute to the compound’s stability. The sulfonamide group (-SO2NH2) is a common functional group in medicinal chemistry, known for its ability to form hydrogen bonds.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The pyrazole and thiophene rings might undergo electrophilic substitution reactions. The sulfonamide group could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfonamide group might enhance its solubility in water, while the aromatic rings might increase its lipophilicity.

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. Researchers have explored the antileishmanial potential of pyrazole derivatives. . Its efficacy against Leishmania aethiopica clinical isolates makes it a promising candidate for further investigation.

Antimalarial Properties

Malaria, transmitted by Plasmodium-infected mosquitoes, remains a global health challenge. Existing antimalarial drugs face limitations due to drug resistance. However, hydrazine-coupled pyrazole derivatives, including compounds 14 and 15, demonstrated significant inhibition effects against Plasmodium berghei. . These findings highlight their potential as novel antimalarial agents.

Gas Chromatography-Mass Spectrometry Derivatization

Researchers use 1,3,5-trimethylpyrazole derivatives as derivatizing agents in gas chromatography-mass spectrometry (GC-MS) analyses. .

Pharmacophore Design

Given their diverse pharmacological effects, hydrazine-coupled pyrazoles hold promise as pharmacophores. Researchers can explore their structural modifications to design safe and effective drugs for various diseases.

Future Directions

The compound “1,3,5-trimethyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-1H-pyrazole-4-sulfonamide” could be of interest in various fields of research, including medicinal chemistry and materials science. Its synthesis and study could lead to the discovery of new reactions, the development of new synthetic methods, or the design of new drugs.